2-[Benzyl(2-hydroxyethyl)amino]benzamide

• CAS No.: 14359-74-1
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol
• IUPAC Name: 2-[benzyl(2-hydroxyethyl)amino]benzamide
• InChI: InChI=1S/C16H18N2O2/c17-16(20)14-8-4-5-9-15(14)18(10-11-19)12-13-6-2-1-3-7-13/h1-9,19H,10-12H2,(H2,17,20)
• InChI Key: VHKVQMGQJCHKBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCO)C2=CC=CC=C2C(=O)N

Description

2-[Benzyl(2-hydroxyethyl)amino]benzamide is a useful research compound. Its molecular formula is C16H18N2O2 and its molecular weight is 270.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

o-Benzylaminobenzamide (62 g) was added to a cold solution of 85 ml ethylene oxide in 500 ml acetic acid, the mixture stirred 22 hours at room temperature and concentrated on the rotovap to remove 250 ml acetic acid. The remainder was made alkaline with 10% NaOH and the solid filtered washed with water and recrystallized from 300 ml ethyl acetate to give 48.5 g. product, m. 133-7.